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Compound of Interest

Compound Name: V-9302 hydrochloride

Cat. No.: B2588783 Get Quote

This document provides crucial safety, handling, and disposal protocols for V-9302
hydrochloride, a competitive antagonist of the amino acid transporter ASCT2 (SLC1A5).[1][2]

[3] It is intended for researchers, scientists, and drug development professionals. While V-9302
hydrochloride is not classified as a hazardous substance under the Globally Harmonized

System (GHS), all laboratory chemicals should be handled with care, employing universal

precautions and appropriate personal protective equipment.[4][5]

Hazard Identification and Safety Ratings
Quantitative hazard data provides an immediate overview of the substance's risk profile. The

following ratings are based on the National Fire Protection Association (NFPA) and Hazardous

Materials Identification System (HMIS).
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Hazard Classification Rating (Scale 0-4) Interpretation

NFPA Health Hazard 0

No hazard beyond that of

ordinary combustible material.

[5]

NFPA Fire Hazard 0
Will not burn under typical fire

conditions.[5]

NFPA Instability Hazard 0

Normally stable, even under

fire exposure conditions, and is

not reactive with water.[5]

HMIS Health 0 No significant risk to health.[5]

HMIS Flammability 0 Will not burn.[5]

HMIS Reactivity 0 Normally stable.[5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is fundamental to safe laboratory practice, creating a barrier to

prevent exposure.[6] When handling V-9302 hydrochloride in any form (solid or solution), the

following PPE is required:

Lab Coat: A standard laboratory coat should be worn to protect street clothes and skin.

Gloves: Chemically resistant gloves (e.g., nitrile) are mandatory to prevent skin contact.

Eye Protection: Safety glasses with side shields or goggles must be worn to protect against

splashes or airborne particles.

Handling and Storage Protocols
Safe Handling:

No special handling measures are required beyond standard good laboratory practice.[5]

Avoid generating dust when working with the solid form.[4]
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Ensure adequate ventilation in the work area.

Wash hands thoroughly after handling.

Storage Conditions:

Solid (Powder): Store the container tightly closed at -20°C for long-term stability (up to 3

years).[3][5]

Solutions (in Solvent): Store solutions at -80°C for up to one year.[3]

Incompatible Materials: Avoid strong acids, strong bases, and strong oxidizing or reducing

agents.[5]

Accidental Release Measures (Spill Response)
In the event of a spill, a clear and immediate response plan is critical to ensure safety and

minimize contamination. The following workflow outlines the necessary steps.

Immediate Actions Containment & Cleanup Post-Cleanup

Spill Occurs Alert Personnel in Area Evacuate Immediate Area
Don Appropriate PPE

(Gloves, Gown, Eye Protection)
Cover/Contain Spill

(Use absorbent material for liquids)
Clean Spill Area

(Mechanically collect solids)
Decontaminate Surface Package & Label Waste

Dispose of Waste
as Hazardous Chemical Waste

Click to download full resolution via product page

Workflow for responding to a V-9302 hydrochloride spill.

Step-by-Step Spill Procedure:

Alert & Evacuate: Immediately alert others in the vicinity and evacuate the immediate area of

the spill.

Don PPE: Before re-entering the area, put on all required personal protective equipment.

Contain Spill: For liquid spills, cover with an inert absorbent material.
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Clean Up: For solid spills, carefully collect the material mechanically, avoiding dust creation.

[4] For liquid spills, collect the absorbent material.

Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol or acetone) and

then soap and water.

Dispose: Collect all contaminated materials (absorbent, gloves, wipes) in a sealed, labeled

hazardous waste container.[4]

Report: Report the incident to your institution's Environmental Health & Safety (EHS)

department.

Disposal Plan
All waste containing V-9302 hydrochloride must be managed in compliance with local, state,

and federal regulations, as well as institutional EHS guidelines.[4]

1. Unused or Expired Solid V-9302 Hydrochloride:

Procedure: Treat the original container with the unwanted solid as chemical waste. Do not

discard it in regular trash.[4]

Action: Securely cap the original container. Label it clearly as "Hazardous Waste" with the full

chemical name. Arrange for pickup by your institution's EHS department.[4]

2. V-9302 Hydrochloride in Solution (e.g., dissolved in DMSO):

Context: Solutions of V-9302 hydrochloride, often prepared in solvents like DMSO, must be

disposed of as hazardous liquid chemical waste.[4]

Procedure: Collect all liquid waste in a dedicated, leak-proof, and chemically compatible

waste container.[4]

Action: Clearly label the container "Hazardous Waste" and list all constituents by percentage

(e.g., "99% DMSO, 1% V-9302 hydrochloride"). Keep the container sealed when not in use

and store it in a designated satellite accumulation area.[4]

3. Contaminated Solid Waste:
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Context: This includes disposable labware such as pipette tips, gloves, and centrifuge tubes

that have come into direct contact with the chemical.[4]

Procedure: Segregate contaminated solid waste from regular lab trash. Collect these items

in a designated, labeled container for chemically contaminated solid waste.[4]

Note on Biohazardous Waste: If the waste is also considered biohazardous (e.g., from cell

culture use), it must be decontaminated according to biosafety protocols before being

disposed of as chemical waste.[4]

Chemical Properties and Data
This table summarizes key physical and chemical data for V-9302 hydrochloride.

Property Value

Synonym

(2S)-2-amino-4-[bis[[2-[(3-

methylphenyl)methoxy]phenyl]methyl]amino]-

butanoic acid[5]

CAS Number 2416138-42-4[7][8]

Molecular Formula C₃₄H₃₈N₂O₄·HCl[8]

Molecular Weight 575.15 g/mol [8]

Purity ≥97%[8]

Solubility

Soluble to 50 mM in DMSO (with gentle

warming)[8]Soluble to 50 mM in ethanol (with

gentle warming)[8]

Biological Activity (IC₅₀)
9.6 µM (for inhibition of ASCT2-mediated

glutamine uptake in HEK-293 cells)[1][3][7]

Experimental Protocol: Preparation of Solutions
Properly preparing solutions is a critical handling procedure for experimental use. The following

are cited methodologies for creating stock and working solutions.
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Protocol 1: High Concentration Stock in DMSO

Objective: To create a high-concentration stock solution for further dilution.

Methodology: V-9302 hydrochloride can be dissolved in fresh DMSO to a concentration of

50 mM.[8] Gentle warming may be required to fully dissolve the compound.

Note: Moisture-absorbing DMSO can reduce solubility. Always use fresh, anhydrous

DMSO for best results.[2]

Protocol 2: Formulation for In Vivo Use (Example)

Objective: To prepare a clear solution suitable for administration in animal models.[7]

Methodology (yields a 2.08 mg/mL solution):[7]

Prepare a stock solution of V-9302 hydrochloride in DMSO (e.g., 20.8 mg/mL).

Take 100 µL of the DMSO stock solution and add it to 400 µL of PEG300. Mix until

uniform.

Add 50 µL of Tween-80 to the mixture and mix until uniform.

Add 450 µL of saline to bring the final volume to 1 mL. The resulting solution should be

clear.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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